N-((3,5-dimethylisoxazol-4-yl)methyl)-6-(2-methoxyphenyl)-4-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide

• IUPAC Name: N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-6-(2-methoxyphenyl)-4-oxo-5H-triazolo[1,5-a]pyrazine-3-carboxamide
• InChI: InChI=1S/C19H18N6O4/c1-10-13(11(2)29-23-10)8-20-18(26)16-17-19(27)21-14(9-25(17)24-22-16)12-6-4-5-7-15(12)28-3/h4-7,9H,8H2,1-3H3,(H,20,26)(H,21,27)
• InChI Key: QPSAUEYOEYTLFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CNC(=O)C2=C3C(=O)NC(=CN3N=N2)C4=CC=CC=C4OC
• Molecular Formula: C19H18N6O4
• Molecular Weight: 394.4 g/mol
• CAS No.: 1396858-60-8

Description

N-((3,5-dimethylisoxazol-4-yl)methyl)-6-(2-methoxyphenyl)-4-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N6O4 and its molecular weight is 394.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound is involved in the synthesis of novel heterocyclic structures, demonstrating the versatility of such molecules in forming complex architectures. For instance, the synthesis of 6-aminopyrazolo[4,3-c]pyridin-4(5H)-one, a novel analogue of guanine, illustrates the potential of using similar compounds as precursors in medicinal chemistry, although this specific analogue did not show significant antiviral activity (Ehler, Robins, & Meyer, 1977).

Application in Drug Synthesis

These compounds are pivotal in the development of drugs with potential antitumor and antimicrobial activities. The work by Riyadh (2011) on enaminones as building blocks for synthesizing substituted pyrazoles indicates their role in creating compounds with notable biological activities, highlighting their importance in drug discovery and development processes (Riyadh, 2011).

Antimicrobial and Antitumor Properties

Research indicates that derivatives of these compounds show promising antimicrobial and antitumor properties. The synthesis of 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and their docking studies to predict biological potential further support their application in therapeutic areas, particularly in addressing antifungal activity (Fedotov, Hotsulia, & Panasenko, 2022).

Ligand Synthesis for Metal Complexes

These compounds serve as ligands in synthesizing metal complexes, indicating their utility in coordination chemistry and potential applications in catalysis and material science. The synthesis and structure analysis of highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II) metal ions showcase their adaptability and relevance in creating novel metal-organic frameworks (Budzisz, Małecka, & Nawrot, 2004).